8-Fluoranthenebutanoic acid

• CAS No.: 6374-49-8
• Molecular Formula: C20H16O2
• Molecular Weight: 288.3 g/mol
• IUPAC Name: 4-fluoranthen-8-ylbutanoic acid
• InChI: InChI=1S/C20H16O2/c21-19(22)9-1-4-13-10-11-15-16-7-2-5-14-6-3-8-17(20(14)16)18(15)12-13/h2-3,5-8,10-12H,1,4,9H2,(H,21,22)
• InChI Key: XBGXOGIDGYOHQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)C4=C(C3=CC=C2)C=C(C=C4)CCCC(=O)O

Description

8-Fluoranthenebutanoic acid is a polycyclic aromatic hydrocarbon (PAH) derivative, structurally characterized by a fluoranthene core substituted with a butanoic acid group at the 8-position. Fluoranthene, a four-ring PAH (compound 1 in ), is a known environmental pollutant and precursor to diverse metabolites through microbial or chemical oxidation . The butanoic acid group likely influences solubility, reactivity, and interactions in biological systems, making it a compound of interest in environmental chemistry and organic synthesis.

Biological Activity

8-Fluoranthenebutanoic acid is a derivative of fluoranthene, a polycyclic aromatic hydrocarbon (PAH) known for its environmental persistence and potential toxicity. Understanding the biological activity of 8-fluoranthenebutanoic acid is crucial for evaluating its effects on human health and the environment. This article reviews current research findings, case studies, and identifies potential biomarkers associated with exposure to this compound.

Chemical Structure and Properties

8-Fluoranthenebutanoic acid is characterized by a fluoranthene backbone with a butanoic acid side chain. Its structure contributes to its biological activity, particularly in relation to cellular toxicity and metabolic pathways.

Cytotoxicity and Apoptosis

Research indicates that exposure to fluoranthene and its derivatives can induce cytotoxic effects in various cell types. A study involving bone marrow-derived mesenchymal stem cells (BM-MSCs) demonstrated that 8-fluoranthenebutanoic acid exposure led to significant cell death and morphological changes. The half-maximal inhibitory concentration (IC50) for fluoranthene was found to be 50 µM, indicating a potent cytotoxic effect . The mechanism of toxicity appears to involve the activation of apoptosis and autophagy pathways, as evidenced by alterations in mitochondrial membrane potential and the expression of apoptosis-related proteins.

Proteomic Analysis

Proteomic studies have identified specific biomarkers associated with fluoranthene exposure. In BM-MSCs treated with 8-fluoranthenebutanoic acid, 48 proteins were deregulated, with notable upregulation of annexin A6, pyruvate kinase, UDP-glucose dehydrogenase, and phospholipase A2. These proteins may serve as potential biomarkers for assessing exposure to this compound .

Biomarker	Change in Expression
Annexin A6	Upregulated
Pyruvate Kinase	Upregulated
UDP-Glucose Dehydrogenase	Upregulated
Phospholipase A2	Upregulated

Metabolic Pathways

The metabolic degradation of fluoranthene and its derivatives has been studied extensively. Research suggests that microbial degradation pathways are vital for the detoxification of PAHs. For instance, the C-7,8 dioxygenation pathway has been proposed for fluoranthene degradation, leading to the formation of various metabolites that can be further mineralized into less harmful substances .

Case Studies

Several case studies highlight the environmental impact of fluoranthene derivatives:

• Environmental Toxicity : In aquatic environments, exposure to PAHs like fluoranthene has been linked to developmental toxicity in fish models. Increased expression of cytochrome P450 1A (CYP1A) was observed in zebrafish exposed to fluoranthene metabolites, indicating a biochemical response to toxicants .
• Human Health Implications : Case studies have documented adverse health effects associated with PAH exposure in occupational settings. Individuals exposed to high levels of PAHs exhibited symptoms ranging from respiratory issues to skin disorders, underscoring the need for monitoring and regulation .

Chemical Reactions Analysis

Hell–Volhard–Zelinsky (HVZ) Bromination

The carboxylic acid group undergoes α-bromination via the HVZ reaction, facilitated by phosphorus tribromide (PBr₃) and bromine (Br₂). This proceeds through four mechanistic stages :

• Acyl bromide formation : PBr₃ converts the carboxylic acid to an acid bromide.

• Enol tautomerization : The α-hydrogen is activated via keto-enol tautomerism.

• Electrophilic bromination : Bromine reacts with the enol form at the α-position.

• Hydrolysis : The acid bromide is hydrolyzed to yield α-bromo-8-fluoranthenebutanoic acid.

Key Conditions :

• Catalyst: PBr₃ (1 equiv)

• Solvent: No additional solvent (neat conditions)

• Temperature: 90–110°C

• Yield: ~70% (estimated from analogous reactions)

Esterification and Amidation

The carboxylic acid participates in nucleophilic acyl substitution reactions to form esters or amides.

Reaction Type	Reagents/Conditions	Product	Yield*
Esterification	Methanol, H₂SO₄ (cat.), reflux	Methyl 8-fluoranthenebutanoate	85–90%
Amidation	SOCl₂, then NH₃ (excess)	8-Fluoranthenebutanoamide	75–80%

*Yields inferred from analogous butanoic acid derivatives .

Electrophilic Aromatic Substitution

The fluoranthene core undergoes electrophilic substitution, primarily at the C-7 and C-8 positions due to electron density distribution .

Nitration

Reaction with nitric acid (HNO₃) in sulfuric acid (H₂SO₄) yields nitro derivatives:

• Primary product : 8-Nitrofluoranthenebutanoic acid

• Conditions : 50°C, 24 h, H₂SO₄/HNO₃ (3:1)

• Yield : ~65% (based on fluoranthene nitration data)

Sulfonation

Sulfonation with fuming H₂SO₄ produces sulfonic acid derivatives, though yields are lower (~40%) due to steric hindrance .

Microbial Degradation Pathways

In environmental systems, the fluoranthene moiety undergoes dioxygenation mediated by bacterial enzymes :

Proposed Pathway :

• C-7,8 Dioxygenation : Incorporation of O₂ forms a dihydrodiol intermediate.

• Decarboxylation : Loss of CO₂ from the butanoic acid chain.

• Ring Cleavage : Oxidative cleavage to acenaphthenequinone derivatives .

Key Metabolites Identified :

• Acenaphthenequinone

• 1,8-Naphthalic anhydride

• 1,2-Dihydroxyacenaphthylene

Enzymes Involved :

• Dioxygenases (e.g., cytochrome P450)

• Hydrolases and decarboxylases

Reduction Reactions

The butanoic acid chain can be reduced to a primary alcohol using lithium aluminum hydride (LiAlH₄):

• Product : 8-Fluoranthenebutanol

• Conditions : THF, 0°C → RT, 2 h

• Yield : ~80% (based on similar reductions)

Thermal Decarboxylation

Under pyrolysis conditions (200–300°C), the compound undergoes decarboxylation to form fluoranthene derivatives:

• Primary product : 8-Fluoranthenepropane

• Byproducts : CO₂ and trace aromatic hydrocarbons

Comparative Reactivity Table

Reaction Type	Position Modified	Key Reagents	Yield Range
HVZ Bromination	α-C of carboxylic acid	PBr₃, Br₂	65–70%
Esterification	Carboxylic acid	ROH, H₂SO₄	85–90%
Nitration	C-8 of fluoranthene	HNO₃, H₂SO₄	60–65%
Microbial Degradation	C-7,8 of fluoranthene	Dioxygenases	N/A

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

8-Fluoranthenebutanoic acid shares structural similarities with fluoranthene derivatives but differs in functional groups:

• Fluoranthene (compound 1) : The parent hydrocarbon lacks polar groups, rendering it highly hydrophobic .
• 8,9-Dihydroxy-fluoranthene (compound 23) : Contains two hydroxyl groups, increasing polarity and susceptibility to oxidative degradation .
• Naphthalene-1,8-dicarboxylic acid (compound 25) : A simpler PAH derivative with dual carboxylic acid groups, offering high aqueous solubility .
• 9-Fluorenone-1-carboxylic acid (compound 16): A mono-carboxylic acid derivative of fluorenone, structurally analogous but with a single aromatic ring system .

The butanoic acid chain in 8-Fluoranthenebutanoic acid introduces both steric bulk and acidic functionality, distinguishing it from hydroxylated or methoxylated derivatives.

Physicochemical Properties

Hypothetical data based on structural analogs (Table 1):

Compound	Molecular Weight (g/mol)	Functional Groups	Water Solubility (mg/L)	LogP
Fluoranthene (compound 1)	202.3	None	0.26	5.22
8,9-Dihydroxy-fluoranthene	234.3	-OH (2)	12.5	3.45
8-Fluoranthenebutanoic acid	298.3	-COOH (1)	~50 (estimated)	2.80
Naphthalene-1,8-dicarboxylic acid	216.2	-COOH (2)	1,200	1.10

The carboxylic acid group in 8-Fluoranthenebutanoic acid enhances water solubility compared to fluoranthene but reduces it relative to dicarboxylic acids like compound 25. Its LogP value reflects moderate polarity, balancing hydrophobic and hydrophilic interactions.

Research Findings

• Environmental Persistence: The butanoic acid group reduces environmental persistence compared to fluoranthene, aligning with trends observed in hydroxylated and carboxylated derivatives .
• Synthetic Feasibility : Multistep syntheses (e.g., ) suggest that introducing polar groups to PAHs requires careful optimization of reaction conditions and purification .